Cas no 2248337-23-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}ethoxy)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}ethoxy)benzoate
• CAS No: 2248337-23-5
• MF: C₂₃H₂₄N₂O₇
• MW: 440.445866584778
• CID: 5767100
• PubChem ID: 165728505
• Update Time: 2025-06-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}ethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}ethoxy)benzoate
• EN300-6525885
• 2248337-23-5

• Inchi： 1S/C23H24N2O7/c1-23(2,3)31-22(29)24(4)13-14-30-18-12-8-7-11-17(18)21(28)32-25-19(26)15-9-5-6-10-16(15)20(25)27/h5-12H,13-14H2,1-4H3
• InChI Key： HZXKFVUISHNJQM-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCOC1C=CC=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 440.15835111g/mol
• Monoisotopic Mass: 440.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}ethoxy)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}ethoxy)benzoate (CAS No. 2248337-23-5) in Modern Chemical and Pharmaceutical Research

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}ethoxy)benzoate, identified by its CAS number 2248337-23-5, represents a significant advancement in the field of chemical and pharmaceutical innovation. This intricate molecular structure has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The compound's unique framework, combining elements of isoindole and benzoate moieties, along with its functionalized amine and ester groups, positions it as a versatile candidate for further exploration.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those featuring isoindole scaffolds. Isoindoles, known for their stability and biological activity, have been widely investigated for their roles in various pharmacological pathways. The presence of a 1,3-dioxo group in the molecular structure suggests potential reactivity that could be exploited in the synthesis of more complex derivatives. This feature, combined with the (tert-butoxy)carbonyl protecting group on the amine moiety, enhances the compound's utility in multi-step synthetic routes.

The benzoate component of the molecule contributes to its solubility and bioavailability, making it an attractive candidate for formulation into pharmaceuticals. Additionally, the 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}ethoxy) side chain introduces a rich array of interactions that could be leveraged for targeted drug delivery systems. This structural complexity allows researchers to fine-tune properties such as lipophilicity and metabolic stability, which are critical factors in drug development.

In the context of current pharmaceutical research, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}ethoxy)benzoate are being evaluated for their potential in treating a variety of diseases. For instance, isoindole derivatives have shown promise in anticancer therapies due to their ability to interfere with key cellular pathways involved in tumor growth. The compound's design may offer novel mechanisms of action by modulating enzymes or receptors that are overexpressed in certain malignancies.

The (tert-butoxy)carbonyl group serves as a protective moiety for the amine functionality, ensuring stability during synthetic processes and preventing unwanted side reactions. Once the protecting group is removed under specific conditions, the free amine can participate in further chemical modifications, such as coupling reactions or peptidomimetic synthesis. This flexibility makes the compound a valuable building block for constructing more sophisticated molecular entities.

Advances in computational chemistry have also facilitated the study of this compound by enabling high-throughput virtual screening. Molecular modeling techniques can predict how 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}ethoxy)benzoate interacts with biological targets at an atomic level. Such simulations can guide experimental design by identifying potential binding sites and optimizing lead structures before costly laboratory trials begin.

The benzoate moiety contributes to the compound's hydrophobicity while maintaining overall solubility through hydrogen bonding interactions with polar solvent molecules. This balance is crucial for drug-like properties such as cell membrane permeability and distribution within biological systems. Furthermore, the ethoxy chain provides additional rotatable bonds that can be modified to fine-tune pharmacokinetic profiles.

Recent patents and scientific literature have begun to explore derivatives of this compound for their therapeutic potential. For example, modifications to the amine side chain have led to compounds with enhanced binding affinity to specific protein receptors. Such discoveries underscore the importance of structural diversity when developing new drugs and highlight how variations in functional groups can dramatically alter biological activity.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}ethoxy)benzoate involves multi-step organic reactions that showcase modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are employed to construct the complex framework efficiently. These methods not only demonstrate advancements in synthetic chemistry but also provide scalable routes for producing large quantities needed for preclinical studies.

As research progresses, collaborations between academia and industry are accelerating the development pipeline for novel therapeutics based on this type of molecular architecture. The compound's versatility makes it suitable for multiple therapeutic areas beyond oncology; investigations into its anti-inflammatory and neuroprotective properties are already underway due to its structural similarities with known bioactive molecules.

The regulatory landscape also supports innovation by providing clear pathways for evaluating new chemical entities like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}ethoxy)benzoate through clinical trials and market approval processes. Regulatory agencies increasingly recognize the value of heterocyclic compounds as drug candidates due to their historical success rate in addressing unmet medical needs.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}ethoxy)benzoate (CAS No. 2248337-23-5) exemplifies how structural complexity can yield compounds with significant therapeutic potential. Its unique combination of functional groups positions it as a promising scaffold for future drug development efforts across various disease indications.